3-(3-CHLOROPHENYL)-1-[(4-FLUOROPHENYL)METHYL]THIOUREA

• IUPAC Name: 1-(3-chlorophenyl)-3-[(4-fluorophenyl)methyl]thiourea
• InChI: InChI=1S/C14H12ClFN2S/c15-11-2-1-3-13(8-11)18-14(19)17-9-10-4-6-12(16)7-5-10/h1-8H,9H2,(H2,17,18,19)
• InChI Key: KZPZXFXAVGYAOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=S)NCC2=CC=C(C=C2)F
• Molecular Formula: C14H12ClFN2S
• Molecular Weight: 294.8 g/mol

Description

3-(3-Chlorophenyl)-1-[(4-fluorophenyl)methyl]thiourea is an organic compound that features a thiourea group bonded to a 3-chlorophenyl and a 4-fluorophenylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-chlorophenyl)-1-[(4-fluorophenyl)methyl]thiourea typically involves the reaction of 3-chloroaniline with 4-fluorobenzyl isothiocyanate under controlled conditions. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the thiourea linkage.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-(3-Chlorophenyl)-1-[(4-fluorophenyl)methyl]thiourea can undergo various chemical reactions, including:

Oxidation: The thiourea group can be oxidized to form sulfonyl derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used under mild conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Halogenating agents, nitrating agents, or alkylating agents can be used depending on the desired substitution.

Major Products Formed

Oxidation: Sulfonyl derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted aromatic compounds depending on the reagents used.

Scientific Research Applications

3-(3-Chlorophenyl)-1-[(4-fluorophenyl)methyl]thiourea has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-chlorophenyl)-1-[(4-fluorophenyl)methyl]thiourea involves its interaction with specific molecular targets. The thiourea group can form hydrogen bonds and interact with active sites of enzymes or receptors, potentially inhibiting their activity. The aromatic rings may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

3-Chlorophenylthiourea: Lacks the 4-fluorophenylmethyl group.

4-Fluorophenylthiourea: Lacks the 3-chlorophenyl group.

Phenylthiourea: Lacks both the 3-chlorophenyl and 4-fluorophenylmethyl groups.

Uniqueness

3-(3-Chlorophenyl)-1-[(4-fluorophenyl)methyl]thiourea is unique due to the presence of both 3-chlorophenyl and 4-fluorophenylmethyl groups, which may enhance its binding affinity and specificity in biochemical applications. The combination of these functional groups can also influence the compound’s reactivity and stability.